Cas no 1021266-50-1 (N-(4-{2-[(3,4,5-trimethoxyphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide)

• Product Name: N-(4-{2-[(3,4,5-trimethoxyphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• CAS No: 1021266-50-1
• MF: C₂₀H₂₁N₃O₆S
• MW: 431.462243795395
• CID: 6594187
• PubChem ID: 42208475
• Update Time: 2025-10-30

N-(4-{2-[(3,4,5-trimethoxyphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-[(3,4,5-trimethoxyphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• VU0639197-1
• 1021266-50-1
• N-[4-[3-oxo-3-(3,4,5-trimethoxyanilino)propyl]-1,3-thiazol-2-yl]furan-2-carboxamide
• N-(4-(3-oxo-3-((3,4,5-trimethoxyphenyl)amino)propyl)thiazol-2-yl)furan-2-carboxamide
• AKOS024503350
• F5254-0124

• Inchi： 1S/C20H21N3O6S/c1-26-15-9-13(10-16(27-2)18(15)28-3)21-17(24)7-6-12-11-30-20(22-12)23-19(25)14-5-4-8-29-14/h4-5,8-11H,6-7H2,1-3H3,(H,21,24)(H,22,23,25)
• InChI Key： NSYIXWCUKLNXBW-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CO2)=O)=NC(=C1)CCC(NC1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Exact Mass: 431.11510657g/mol
• Monoisotopic Mass: 431.11510657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 140Ų

Additional information on N-(4-{2-[(3,4,5-trimethoxyphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide

Comprehensive Overview of N-(4-{2-[(3,4,5-trimethoxyphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide (CAS No. 1021266-50-1)

N-(4-{2-[(3,4,5-trimethoxyphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide, identified by its CAS No. 1021266-50-1, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining furan, thiazole, and trimethoxyphenyl moieties, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications in targeted therapy and drug discovery, especially in the context of kinase inhibition and cancer research.

The structural complexity of N-(4-{2-[(3,4,5-trimethoxyphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide allows it to interact with various biological targets. The thiazole ring, for instance, is a common pharmacophore found in many FDA-approved drugs, contributing to its bioavailability and metabolic stability. Meanwhile, the trimethoxyphenyl group is often associated with microtubule stabilization, a mechanism exploited in several anticancer agents. These features make CAS No. 1021266-50-1 a promising candidate for further investigation in precision medicine.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in computational chemistry and high-throughput screening. N-(4-{2-[(3,4,5-trimethoxyphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide aligns with this trend, as its modular design enables structure-activity relationship (SAR) studies. Researchers are exploring its potential to modulate signal transduction pathways, particularly those involving protein kinases, which are critical in cell proliferation and apoptosis.

The compound's synthetic accessibility and scalability further enhance its appeal. With the rise of AI-driven drug design, molecules like CAS No. 1021266-50-1 are being optimized using machine learning algorithms to predict binding affinities and off-target effects. This approach accelerates the drug development pipeline, reducing costs and time-to-market. Additionally, its lipophilicity and hydrogen-bonding capacity make it suitable for oral administration, a key consideration in modern therapeutics.

Beyond oncology, N-(4-{2-[(3,4,5-trimethoxyphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide is being studied for its potential in neurodegenerative diseases and inflammatory disorders. The furan moiety, for example, has demonstrated antioxidant properties in preclinical models, suggesting possible applications in oxidative stress-related conditions. Such versatility underscores the importance of multi-target drug discovery in addressing complex diseases.

From a commercial perspective, CAS No. 1021266-50-1 is available through specialized chemical suppliers and contract research organizations (CROs). Its purity and stability are critical for reproducible results, necessitating stringent quality control measures. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are likely to play a pivotal role in next-generation therapeutics.

In summary, N-(4-{2-[(3,4,5-trimethoxyphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide represents a fascinating intersection of medicinal chemistry and biotechnology. Its structural features, combined with emerging drug discovery technologies, position it as a valuable tool for researchers aiming to tackle unmet medical needs. Future studies will likely focus on optimizing its pharmacokinetic profile and expanding its therapeutic indications.